58-37-7

Aminopromazine

Usually In Stock

• CAS RN:
• 58-37-7

• Formula:
• C19H25N3S

• InChI:
• InChI=1S/C19H25N3S/c1-20(2)13-15(21(3)4)14-22-16-9-5-7-11-18(16)23-19-12-8-6-10-17(19)22/h5-12,15H,13-14H2,1-4H3

• InChIKey:
• YZQNFFLGIYEXMM-UHFFFAOYSA-N

• Aminopromazine is a member of phenothiazines.

Curcumin

In Stock

• CAS RN:
• 458-37-7

• Formula:
• IC21H20O6
  C21H20O6

• InChI:
• InChI=1S/C21H20O6/c1-26-20-11-14(5-9-18(20)24)3-7-16(22)13-17(23)8-4-15-6-10-19(25)21(12-15)27-2/h3-12,24-25H,13H2,1-2H3/b7-3+,8-4+

• InChIKey:
• VFLDPWHFBUODDF-FCXRPNKRSA-N

• Flavonoid derived from Curcuma longa plant. Potent antioxidant, anti-inflammatory, analgesic and anticancer agent. Lipooxygenase and cyclooxygenase inhibitor (IC50 values are 8 and 52 μM, respectively). Blood-brain barrier permeable. Shows diverse range of actions including free radical scavenging activity in vitro and in vivo, cardio and neuroprotective effects.
  Curcumin is the major yellow pigment in turmeric and curry and has antioxidant, anti-inflammatory, and antitumor activities. It inhibits nitric oxide (NO) production (IC50 = 6 μM) and reduces inducible nitric oxide synthase (iNOS) activity in LPS-stimulated RAW 264.7 cells. Curcumin inhibits release of histamine and the inflammatory cytokines TNF-α, IL-1β, IL-6, and IL-8 from HMC-1 mast cells. In vivo, curcumin decreases serum levels of histamine and TNF-α, inhibits histopathological changes of nasal mucosa, ...

6-Chloro-8-methylquinolin-5-amine

In Stock

• CAS RN:
• 50358-37-7

• Formula:
• C10H9ClN2

• InChI:
• InChI=1S/C10H9ClN2/c1-6-5-8(11)9(12)7-3-2-4-13-10(6)7/h2-5H,12H2,1H3

• InChIKey:
• XRRXXLJYPHYOLT-UHFFFAOYSA-N

• 6-Chloro-8-methylquinolin-5-amine is a useful research compound. Its molecular formula is C10H9ClN2 and its molecular weight is 192.64 g/mol. The purity is usually 95%.

N,2-dimethylbutanamide

In Stock

• CAS RN:
• 21458-37-7

• Formula:
• C6H13NO

• InChI:
• InChI=1S/C6H13NO/c1-4-5(2)6(8)7-3/h5H,4H2,1-3H3,(H,7,8)

• InChIKey:
• ISFCRWPZUSUIJP-UHFFFAOYSA-N

• N,2-dimethylbutanamide is a useful research compound. Its molecular formula is C6H13NO and its molecular weight is 115.17 g/mol. The purity is usually 95%.

2-hydroxy-3-(5-hydroxy-1H-indol-3-yl)propanoic acid

• CAS RN:
• 84658-37-7

• Formula:
• C11H11NO4

• InChI:
• InChI=1S/C11H11NO4/c13-7-1-2-9-8(4-7)6(5-12-9)3-10(14)11(15)16/h1-2,4-5,10,12-14H,3H2,(H,15,16)

• InChIKey:
• UFDRBNQJYZJRJV-UHFFFAOYSA-N

• 2-hydroxy-3-(5-hydroxy-1H-indol-3-yl)propanoic acid is a natural product found in Hyrtios erectus with data available.

1-(3-(1H-imidazol-1-yl)propyl)-2-phenyl-5,6,7,8-tetrahydroquinazoline-4(1H)-thione

In Stock

• CAS RN:
• 380458-37-7

• Formula:
• C20H22N4S

• InChI:
• InChI=1S/C20H22N4S/c25-20-17-9-4-5-10-18(17)24(13-6-12-23-14-11-21-15-23)19(22-20)16-7-2-1-3-8-16/h1-3,7-8,11,14-15H,4-6,9-10,12-13H2

• InChIKey:
• ONQQGOXKFMBLBR-UHFFFAOYSA-N

• 1-(3-(1H-imidazol-1-yl)propyl)-2-phenyl-5,6,7,8-tetrahydroquinazoline-4(1H)-thione is a useful research compound. Its molecular formula is C20H22N4S and its molecular weight is 350.48. The purity is usually 95%.

4-{[4-(carboxymethyl)phenyl]amino}-4-oxobutanoic acid

In Stock

• CAS RN:
• 351158-37-7

• Formula:
• C12H13NO5

• InChI:
• InChI=1S/C12H13NO5/c14-10(5-6-11(15)16)13-9-3-1-8(2-4-9)7-12(17)18/h1-4H,5-7H2,(H,13,14)(H,15,16)(H,17,18)

• InChIKey:
• UYICIPVOLGLJNB-UHFFFAOYSA-N

• 4-{[4-(carboxymethyl)phenyl]amino}-4-oxobutanoic acid is a useful research compound. Its molecular formula is C12H13NO5 and its molecular weight is 251.23 g/mol. The purity is usually 95%.

3-(2-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 5-(acetyloxy)-2-methyl-1-benzofuran-3-carboxylate

• CAS RN:
• 610758-37-7

• Formula:
• C29H22O8

• InChI:
• InChI=1S/C29H22O8/c1-15-26(20-7-5-6-8-23(20)33-4)28(31)21-11-9-19(14-25(21)35-15)37-29(32)27-16(2)34-24-12-10-18(13-22(24)27)36-17(3)30/h5-14H,1-4H3

• InChIKey:
• CHBDGRXOUITFGL-UHFFFAOYSA-N

• 3-(2-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 5-(acetyloxy)-2-methyl-1-benzofuran-3-carboxylate is a useful research compound. Its molecular formula is C29H22O8 and its molecular weight is 498.5g/mol. The purity is usually 95%.

N1-benzyl-N2-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)oxalamide

In Stock

• CAS RN:
• 953158-37-7

• Formula:
• C20H25N3O3

• InChI:
• InChI=1S/C20H25N3O3/c24-19(21-13-16-5-2-1-3-6-16)20(25)22-14-17-8-10-23(11-9-17)15-18-7-4-12-26-18/h1-7,12,17H,8-11,13-15H2,(H,21,24)(H,22,25)

• InChIKey:
• UFISFBHMXDYRBH-UHFFFAOYSA-N

• N1-benzyl-N2-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C20H25N3O3 and its molecular weight is 355.438. The purity is usually 95%.

3,4-Dichloro-4'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone

In Stock

• CAS RN:
• 898758-37-7

• Formula:
• C21H21Cl2NO3

• InChI:
• InChI=1S/C21H21Cl2NO3/c22-18-6-5-17(13-19(18)23)20(25)16-3-1-15(2-4-16)14-24-9-7-21(8-10-24)26-11-12-27-21/h1-6,13H,7-12,14H2

• InChIKey:
• OWPLDSHHSJVBQJ-UHFFFAOYSA-N

• 3,4-Dichloro-4'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone is a useful research compound. Its molecular formula is C21H21Cl2NO3 and its molecular weight is 406.3 g/mol. The purity is usually 95%.

1-[(2S,3S)-3-trimethylsilyloxiran-2-yl]ethanone

• CAS RN:
• 136158-37-7

• Formula:
• C7H14O2Si

• InChI:
• InChI=1S/C7H14O2Si/c1-5(8)6-7(9-6)10(2,3)4/h6-7H,1-4H3/t6-,7-/m0/s1

• InChIKey:
• MGPWKAMQNYRIJI-BQBZGAKWSA-N

• 1-[(2S,3S)-3-trimethylsilyloxiran-2-yl]ethanone, also known as 1-[(2S,3S)-3-trimethylsilyloxiran-2-yl]ethanone, is a useful research compound. Its molecular formula is C7H14O2Si and its molecular weight is 158.27 g/mol. The purity is usually 95%.

(3H-Imidazo[4,5-b]pyridin-6-yl)methanol

In Stock

• CAS RN:
• 1022158-37-7

• Formula:
• C7H7N3O

• InChI:
• InChI=1S/C7H7N3O/c11-3-5-1-6-7(8-2-5)10-4-9-6/h1-2,4,11H,3H2,(H,8,9,10)

• InChIKey:
• NENVDBFDYHORDZ-UHFFFAOYSA-N

• (3H-Imidazo[4,5-b]pyridin-6-yl)methanol is a useful research compound. Its molecular formula is C7H7N3O and its molecular weight is 149.15 g/mol. The purity is usually 95%.

Ethyl ((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)carbamate

In Stock

• CAS RN:
• 1797058-37-7

• Formula:
• C14H19N5O2

• InChI:
• InChI=1S/C14H19N5O2/c1-2-21-14(20)18-10-11-3-7-19(8-4-11)13-12(9-15)16-5-6-17-13/h5-6,11H,2-4,7-8,10H2,1H3,(H,18,20)

• InChIKey:
• LXEQXKCPXRHJMK-UHFFFAOYSA-N

• Ethyl ((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)carbamate is a useful research compound. Its molecular formula is C14H19N5O2 and its molecular weight is 289.339. The purity is usually 95%.

6-Azaspiro[3.5]nonan-2-ol

Usually In Stock

• CAS RN:
• 2167458-37-7

• Formula:
• C8H15NO

• InChI:
• InChI=1S/C8H15NO/c10-7-4-8(5-7)2-1-3-9-6-8/h7,9-10H,1-6H2

• InChIKey:
• AKIWBWBDLCBUHP-UHFFFAOYSA-N

• 6-Azaspiro[3.5]nonan-2-ol is a useful research compound. Its molecular formula is C8H15NO and its molecular weight is 141.214. The purity is usually 95%.

Tert-butyl 2-(2,3-dichlorophenyl)-2-(methylamino)acetate

Usually In Stock

• CAS RN:
• 2248258-37-7

• Formula:
• C13H17Cl2NO2

• InChI:
• InChI=1S/C13H17Cl2NO2/c1-13(2,3)18-12(17)11(16-4)8-6-5-7-9(14)10(8)15/h5-7,11,16H,1-4H3

• InChIKey:
• WCYATBDSTMMSLI-UHFFFAOYSA-N

• Tert-butyl 2-(2,3-dichlorophenyl)-2-(methylamino)acetate is a useful research compound. Its molecular formula is C13H17Cl2NO2 and its molecular weight is 290.18. The purity is usually 95%.

1,6-Heptadiene-3,5-dione, 1,7-bis(4-hydroxy-3-methoxyphenyl)-

• CAS RN:
• 458-37-7; 94875-80-6

• Formula:
• C21H20O6

• InChI:
• InChI=1S/C21H20O6/c1-26-20-11-14(5-9-18(20)24)3-7-16(22)13-17(23)8-4-15-6-10-19(25)21(12-15)27-2/h3-12,24-25H,13H2,1-2H3

• InChIKey:
• VFLDPWHFBUODDF-UHFFFAOYSA-N

• 1,6-Heptadiene-3,5-dione, 1,7-bis(4-hydroxy-3-methoxyphenyl)- is a natural product found in Zingiber montanum, Curcuma wenyujin, and other organisms with data available.